Cas no 2228761-70-2 (tert-butyl N-(1-amino-2-fluoro-4-methylpentan-3-yl)carbamate)

• Product Name: tert-butyl N-(1-amino-2-fluoro-4-methylpentan-3-yl)carbamate
• CAS No: 2228761-70-2
• MF: C₁₁H₂₃FN₂O₂
• MW: 234.310926675797
• CID: 6004204
• PubChem ID: 165830969
• Update Time: 2025-06-24

tert-butyl N-(1-amino-2-fluoro-4-methylpentan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-amino-2-fluoro-4-methylpentan-3-yl)carbamate
• EN300-1872862
• 2228761-70-2

• Inchi： 1S/C11H23FN2O2/c1-7(2)9(8(12)6-13)14-10(15)16-11(3,4)5/h7-9H,6,13H2,1-5H3,(H,14,15)
• InChI Key： WTYLLJOXGGDNQE-UHFFFAOYSA-N
• SMILES： FC(CN)C(C(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 234.17435614g/mol
• Monoisotopic Mass: 234.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(1-amino-2-fluoro-4-methylpentan-3-yl)carbamate

Professional Introduction to Compound with CAS No. 2228761-70-2 and Product Name: *tert-butyl N-(1-amino-2-fluoro-4-methylpentan-3-yl)carbamate*

Compound with the CAS number 2228761-70-2 and the product name tert-butyl N-(1-amino-2-fluoro-4-methylpentan-3-yl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The intricate molecular architecture of this compound, featuring a combination of fluorinated and alkylated functional groups, makes it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The structural motif of tert-butyl N-(1-amino-2-fluoro-4-methylpentan-3-yl)carbamate is notable for its complexity and specificity. The presence of a fluorine atom at the 2-position of the pentane chain introduces a high degree of electronic and steric modulation, which can significantly influence the compound's reactivity and binding affinity. This feature is particularly relevant in the context of modern drug design, where fluorine substitution is often employed to enhance metabolic stability, improve bioavailability, and modulate pharmacokinetic profiles.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their versatile biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active molecules, including herbicides, insecticides, and therapeutic agents. The specific configuration of tert-butyl N-(1-amino-2-fluoro-4-methylpentan-3-yl)carbamate, with its bulky tert-butyl group and fluorinated side chain, suggests potential applications in the design of molecules targeting specific enzymatic or receptor interactions.

One of the most compelling aspects of this compound is its potential role in the development of next-generation therapeutics. The incorporation of both fluorine and amino functional groups provides a rich chemical space for medicinal chemists to explore. Fluorine atoms can enhance the binding affinity of drug candidates by participating in favorable interactions such as hydrogen bonding and dipole-dipole interactions. Additionally, the amino group offers opportunities for further derivatization, allowing for the creation of more complex molecular frameworks with tailored biological activities.

The synthesis of tert-butyl N-(1-amino-2-fluoro-4-methylpentan-3-yl)carbamate presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Modern techniques such as transition-metal-catalyzed cross-coupling reactions, fluorination methods, and asymmetric synthesis have enabled chemists to access increasingly sophisticated molecular architectures. These advancements are crucial for developing novel compounds with improved efficacy and reduced side effects.

In the context of current research trends, this compound aligns well with the growing emphasis on structure-based drug design. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly evaluate the potential biological activity of novel molecules like tert-butyl N-(1-amino-2-fluoro-4-methylpentan-3-yl)carbamate. Such approaches allow for the identification of lead compounds that can be further optimized through iterative cycles of synthesis and testing.

The pharmacological profile of this compound is also an area of active investigation. Preliminary studies suggest that it may exhibit interesting interactions with biological targets relevant to various therapeutic areas. For instance, its structural features could make it a valuable tool for studying enzyme mechanisms or for developing inhibitors targeting specific disease pathways. As research progresses, it is likely that new applications for this compound will be uncovered, further solidifying its importance in pharmaceutical chemistry.

The safety and regulatory aspects of working with tert-butyl N-(1-amino-2-fluoro-4-methylpentan-3-yl)carbamate are also critical considerations. While this compound does not fall under any hazardous or controlled substance classifications, standard laboratory practices should always be followed to ensure safe handling. Proper storage conditions, personal protective equipment (PPE), and waste disposal protocols are essential to maintaining a safe working environment.

In conclusion, compound with CAS number 2228761-70-2 and product name tert-butyl N-(1-amino-2-fluoro-4-methylpentan-3-yl)carbamate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As our understanding of synthetic methodologies and pharmacological principles continues to evolve, compounds like this will play an increasingly important role in advancing therapeutic innovation.